Cas no 1291489-14-9 (4-(Isopentyloxy)benzo[b]thiophene-6-carboxylicacid)

• Product Name: 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylicacid
• CAS No: 1291489-14-9
• MF: C₁₄H₁₆O₃S
• MW: 264.340043067932
• CID: 5217097
• Update Time: 2025-07-20

4-(Isopentyloxy)benzo[b]thiophene-6-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylicacid
• 4-(3-Methyl-butoxy)-benzo[b]thiophene-6-carboxylic acid
• 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylic acid

• Inchi： 1S/C14H16O3S/c1-9(2)3-5-17-12-7-10(14(15)16)8-13-11(12)4-6-18-13/h4,6-9H,3,5H2,1-2H3,(H,15,16)
• InChI Key： JPGDSXPLMXDYKD-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)O)C=C2OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• XLogP3: 4.1
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylicacid

Comprehensive Overview of 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylic acid (CAS No. 1291489-14-9)

4-(Isopentyloxy)benzo[b]thiophene-6-carboxylic acid (CAS No. 1291489-14-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzo[b]thiophene core and isopentyloxy side chain, exhibits promising properties for applications in drug development and advanced materials. Its molecular structure combines a carboxylic acid functional group with a heterocyclic aromatic system, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for benzo[b]thiophene derivatives has surged due to their potential in targeting inflammatory pathways and metabolic disorders. Researchers are particularly interested in how 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylic acid can be modified to enhance bioavailability and selective binding to specific enzymes. This aligns with the growing trend of precision medicine, where compounds like this are tailored for individualized therapeutic approaches.

The synthesis of CAS No. 1291489-14-9 involves multi-step organic reactions, often starting from commercially available thiophene precursors. Key steps include etherification of the isopentyl group and subsequent carboxylation at the 6-position of the benzo[b]thiophene scaffold. Recent advancements in green chemistry have also explored catalytic methods to improve the yield and reduce environmental impact during production.

From an industrial perspective, 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylic acid is being investigated for its role in organic electronics. Its conjugated π-system and electron-withdrawing carboxylic group make it a candidate for organic semiconductors and photovoltaic materials. This ties into the global push for sustainable energy solutions, where researchers seek alternatives to traditional silicon-based components.

Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Stability studies under various pH and temperature conditions are crucial for its potential formulation into oral therapeutics or topical applications. The compound’s logP value and solubility profile are frequently optimized through salt formation or prodrug strategies.

Emerging studies suggest that derivatives of 1291489-14-9 may interact with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. This has sparked discussions in online forums about its potential for treating chronic pain or autoimmune diseases. However, comprehensive clinical data remains limited, emphasizing the need for further preclinical validation.

For synthetic chemists, the challenges associated with scaling up 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylic acid production often revolve around regioselectivity and purification techniques. Innovations in flow chemistry and continuous manufacturing are being explored to address these hurdles, reflecting broader industry shifts toward Industry 4.0 methodologies.

Environmental and regulatory considerations are equally important. While CAS 1291489-14-9 is not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under scrutiny to meet REACH and FDA guidelines. This aligns with increasing consumer demand for eco-friendly pharmaceuticals and transparent supply chains.

In summary, 4-(Isopentyloxy)benzo[b]thiophene-6-carboxylic acid represents a compelling case study at the intersection of medicinal chemistry and advanced materials. Its dual applicability in life sciences and energy technologies positions it as a compound of enduring relevance. Future research directions likely include structure-activity relationship (SAR) studies and hybrid material development, ensuring its place in next-generation innovations.